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The term "C0O23" does not correspond to a recognized or well-documented biological molecule,
gene, or protein in standard scientific literature. The query may contain a typographical error.
Based on the technical requirements for information related to molecular function, signaling,
and experimental protocols, this document will proceed under the assumption that the intended
topic is COX23, a known protein involved in the assembly of cytochrome c oxidase. An
alternative interpretation could be the general biological role of Carbon Dioxide (COZ2), which is
also addressed briefly.

An In-depth Technical Guide on the Biological Role
of COX23

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

COX23 is a chaperone protein located in the mitochondrial intermembrane space, essential for
the biogenesis of cytochrome ¢ oxidase (Complex 1V), the terminal enzyme of the mitochondrial
respiratory chain. It is homologous to COX17, another key copper chaperone in the same
pathway. The primary function of COX23 is implicated in the copper delivery pathway required
for the maturation of the CuA center of the COX2 subunit of cytochrome c oxidase. Deficiencies
in COX23 lead to respiratory failure, highlighting its critical role in cellular metabolism. This
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document provides a comprehensive overview of COX23's function, the pathways it
participates in, quantitative data on its properties, and detailed experimental protocols for its
study.

Core Biological Role of COX23

COX23 is a metallochaperone specifically involved in the assembly of cytochrome c oxidase
(COX) in Saccharomyces cerevisiae and its orthologs in other eukaryotes. Its function is critical
for cellular respiration.

e Function in COX Assembly: The deletion of the COX23 gene in yeast results in a severe
respiratory deficiency due to the inability to properly assemble the COX complex.[1] COX23
is believed to function in a copper delivery pathway, acting upstream of another chaperone,
COX17, to facilitate the maturation of the copper center (CuA) in the COX2 subunit.[1]

¢ Cellular Location: COX23 is found in the mitochondrial intermembrane space and also in the
cytosol.[1] This dual localization suggests potential roles in copper trafficking from the cytosol
to the mitochondria.

e Homology to COX17: COX23 shares sequence homology with COX17, a well-characterized
copper chaperone. This suggests they may have related but non-redundant functions in the
intricate process of copper insertion into the COX complex.[1]

Quantitative Data

Quantitative data for chaperone proteins like COX23 are often context-dependent. The
following table summarizes available information.
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Property Value | Description  Organism Reference
Saccharomyces

Gene Name YHR116W o [1]
cerevisiae

Protein Name Cox23p S. cerevisiae [1]

Size 84 amino acids S. cerevisiae

Molecular Weight ~9.6 kDa S. cerevisiae

Mitochondrial
Cellular Location intermembrane space, S. cerevisiae [1]

Cytosol

Respiratory
Phenotype of Deletion  deficiency; Inability to S. cerevisiae [1112]

assemble Complex IV.

Signaling and Metabolic Pathways

COX23 is a component of the mitochondrial cytochrome ¢ oxidase assembly pathway. This is
not a signaling pathway in the traditional sense but a complex, multi-step protein maturation
and assembly process.

The diagram below illustrates the logical flow of copper trafficking involving COX23 for the
assembly of the COX complex. Copper ions are transported into the mitochondria and handled
by a series of chaperones, including COX23, which prepares them for insertion into the COX2
subunit.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15145942/
https://pubmed.ncbi.nlm.nih.gov/15145942/
https://pubmed.ncbi.nlm.nih.gov/15145942/
https://pubmed.ncbi.nlm.nih.gov/15145942/
https://www.alliancegenome.org/gene/SGD:S000001158
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cytosol Copper
Copper CuA Center

Transfer
o i Maturation i e
Copper lons (Cu+) Uptake | BREE0S pstream Action cox17 SCO1/SCO2  pummmemmmny g APO-COX2 Subunit Cytochrome c Oxidase

Intermembrane Space (IMS) Inner Membrane

Mitochondrion

Click to download full resolution via product page

Caption: Logical workflow for COX23 in the copper delivery pathway for cytochrome c oxidase
assembly.

Experimental Protocols

Protocol: Analysis of Respiratory Deficiency in Yeast
cox23A Mutant

This protocol is used to confirm the respiratory-deficient phenotype of a yeast strain with a
COX23 gene deletion.

1. Materials:

e Yeast strains: Wild-type (e.g., BY4741), cox23A mutant.
e YPD medium (Yeast extract, Peptone, Dextrose).

e YPG medium (Yeast extract, Peptone, Glycerol).

o Sterile plates, loops, and incubator.

2. Methodology:

o Streak both wild-type and cox23A yeast strains from a glycerol stock onto a YPD agar plate.
Incubate at 30°C for 2-3 days until colonies appear.

e Prepare two YPD plates and two YPG plates.

e Using a sterile toothpick or loop, pick a single colony from the master plate for each strain.

o Make a small patch or streak of each strain onto one YPD plate and one YPG plate.
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 Incubate the plates at 30°C for 2-4 days.

e Observation: Compare the growth of the strains. Yeast requires functional mitochondria to
metabolize glycerol. The wild-type strain will grow on both YPD (fermentable carbon source)
and YPG (non-fermentable). The cox23A mutant will grow on YPD but will show little to no
growth on YPG, confirming its respiratory deficiency.

Protocol: Subcellular Fractionation to Determine COX23
Localization

This protocol describes how to separate cellular components to verify the mitochondrial and
cytosolic localization of COX23.

1. Materials:

¢ Yeast culture (expressing tagged COX23, e.g., COX23-HA).

e Spheroplasting buffer (e.g., Sorbitol, DTT, Zymolyase).

 Homogenization buffer.

e Centrifuge (low-speed and high-speed).

o SDS-PAGE and Western Blotting reagents.

e Antibodies: anti-HA (for tagged COX23), anti-PGK1 (cytosolic marker), anti-Porin
(mitochondrial marker).

2. Methodology:

o Grow yeast culture to mid-log phase. Harvest cells by centrifugation.

o Convert yeast cells to spheroplasts using Zymolyase treatment.

o Gently lyse the spheroplasts using a Dounce homogenizer in homogenization buffer.

o Perform a low-speed centrifugation (e.g., 1,500 x g) to pellet nuclei and unlysed cells.

» Transfer the supernatant to a new tube and perform a higher-speed centrifugation (e.g.,
12,000 x g) to pellet mitochondria.

e The resulting supernatant is the cytosolic fraction. The pellet contains the mitochondria.

» Resolve total cell lysate, cytosolic fraction, and mitochondrial fraction proteins by SDS-
PAGE.

» Transfer proteins to a PVDF membrane and perform Western blotting using the specified
antibodies.

e Analysis: The presence of COX23-HA in both the cytosolic and mitochondrial fractions,
alongside the exclusive presence of the marker proteins in their respective fractions,
confirms the dual localization.
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Caption: Experimental workflow for the subcellular fractionation of yeast cells.

Alternative Interpretation: Biological Role of Carbon
Dioxide (CO2)

Should the query "C0O23" be a typo for CO2, its biological role is fundamental to life.

e Photosynthesis: CO2 is the primary carbon source for autotrophs. In the Calvin cycle, plants,
algae, and cyanobacteria "fix" atmospheric CO2 into organic compounds, forming the base
of most food webs.[3][4]

o Cellular Respiration: CO2 is a major waste product of aerobic respiration in heterotrophs,
where organic molecules are broken down to produce ATP.[5]

» Physiological pH Regulation: In animals, CO2 is transported in the blood and dissolves to
form carbonic acid (H2CO3), which dissociates into bicarbonate (HCO3-) and H+. This
bicarbonate buffer system is crucial for maintaining blood pH homeostasis.
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+ Signaling Molecule: CO2 levels are sensed by organisms and can trigger physiological
responses.[4][6][7] In mammals, rising CO2 levels in the blood stimulate chemoreceptors,
leading to an increase in breathing rate. In plants, CO2 concentrations regulate the opening
and closing of stomata.[6]

The vast and multifaceted role of CO2 is central to biochemistry, physiology, and ecology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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